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Compound of Interest

Compound Name: 4-Ethyl-3,3-dimethyloctane

Cat. No.: B14556946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure, properties,

synthesis, and analysis of 4-Ethyl-3,3-dimethyloctane. Due to the limited availability of

experimental data for this specific isomer, this guide incorporates computed data and

representative experimental protocols for structurally similar branched alkanes to provide a

practical resource for laboratory applications.

Molecular Structure and Identification
4-Ethyl-3,3-dimethyloctane is a saturated branched-chain alkane. Its fundamental properties

are summarized in the table below. The core structure consists of an eight-carbon octane chain

with an ethyl group at the fourth carbon and two methyl groups at the third carbon.
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Property Value Source

IUPAC Name 4-Ethyl-3,3-dimethyloctane [1][2]

Molecular Formula C₁₂H₂₆ [1][2]

Molecular Weight 170.33 g/mol [1][2]

CAS Number 62183-57-7 [1][2]

Canonical SMILES CCCCC(CC)C(C)(C)CC [1]

InChI Key
BKNJDUXGYCILJT-

UHFFFAOYSA-N
[1]

Computed XLogP3-AA 5.8 [1]

Computed Boiling Point Data not available

Computed Density Data not available

Note: Most physical properties for 4-Ethyl-3,3-dimethyloctane are computationally derived

due to a lack of extensive experimental data in the literature.

Step 1: Tertiary Alcohol Formation

Step 2: Reduction to Alkane

Alkyl Halide Grignard Reagent + Mg in Ether/THF

Magnesium Ketone

Tertiary Alcohol + Ketone Reduction (e.g., via Tosylate and LiAlH4) 4-Ethyl-3,3-dimethyloctane

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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